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Compound of Interest

Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703 Get Quote

An In-depth Technical Guide to 2-Phenoxyethyl Acetate: Chemical Properties, Structure, and

Applications

Introduction
2-Phenoxyethyl acetate (CAS No. 6192-44-5) is an organic ester recognized for its utility

across various industrial sectors, most notably in the fragrance and cosmetics industries.[1]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, offering in-depth insights into its chemical properties, structure,

synthesis, and analytical methodologies. As an ester of 2-phenoxyethanol and acetic acid, it

possesses a unique combination of a pleasant floral aroma, low volatility, and effective solvent

capabilities.[2][3][4]

Chemical Identity and Structure
2-Phenoxyethyl acetate is a colorless liquid with a variety of synonyms used in commercial

and scientific contexts.[1][5][6]

IUPAC Name: 2-phenoxyethyl acetate[7]

Synonyms: Acetic Acid 2-Phenoxyethyl Ester, 2-Phenoxyethanol acetate, Ethylene glycol

monophenyl ether acetate[7][8]

CAS Number: 6192-44-5[7]
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Molecular Formula: C₁₀H₁₂O₃[7]

Molecular Weight: 180.20 g/mol [7]

InChIKey: WHFKYDMBUMLWDA-UHFFFAOYSA-N[7]

Canonical SMILES: CC(=O)OCCOC1=CC=CC=C1[7]

The structure consists of a phenyl group linked to an ethyl acetate moiety through an ether

linkage, which contributes to its characteristic properties.

Caption: Chemical Structure of 2-Phenoxyethyl Acetate.

Physicochemical Properties
The physical and chemical properties of 2-Phenoxyethyl acetate are summarized in the table

below, providing essential data for its handling, application, and integration into various

formulations.

Property Value Source(s)

Appearance Colorless liquid [1][5][6]

Boiling Point 243.64 °C at 760 mmHg [2][5]

Density 1.083 g/cm³ [5]

Flash Point 95.263 °C [5]

Refractive Index 1.495 [5]

Vapor Pressure 0.0318 mmHg at 25°C [5]

Solubility

Soluble in alcohol, acetone,

and ether.[2][6] Limited

solubility in water.[2]

LogP (Octanol/Water Partition

Coefficient)
1.62850 [5]
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Synthesis of 2-Phenoxyethyl Acetate
The primary industrial synthesis of 2-Phenoxyethyl acetate is achieved through the

esterification of 2-phenoxyethanol (also known as Phenylcellosolve) with acetic acid.[3] This

reaction is typically catalyzed by an acid catalyst. The process involves heating the reactants,

which leads to the formation of the ester and water as a byproduct.

2-Phenoxyethanol

2-Phenoxyethyl AcetateAcetic Acid

Acid Catalyst

Water+

Click to download full resolution via product page

Caption: Synthesis pathway for 2-Phenoxyethyl Acetate.

Industrial and Research Applications
2-Phenoxyethyl acetate's desirable properties make it a valuable component in several

applications:

Fragrance and Perfumery: Due to its mild, sweet, and floral scent, it is used as a fixative and

fragrance component in perfumes, soaps, detergents, and other scented products.[1][2][4]

Cosmetics and Personal Care: It is incorporated into cosmetic formulations to enhance the

sensory experience of products like lotions and creams.

Solvent: Its ability to dissolve a wide range of substances makes it an effective solvent in the

production of coatings and inks.[1][3]

Chemical Intermediate: It serves as a building block in the synthesis of other organic

compounds.[1]
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Analytical Methodology: Quantification by GC-MS
To ensure the purity and concentration of 2-Phenoxyethyl acetate in a given sample, Gas

Chromatography-Mass Spectrometry (GC-MS) is a robust and widely accepted analytical

technique.

Objective: To develop and validate a quantitative GC-MS method for the determination of 2-
Phenoxyethyl acetate.

Instrumentation and Materials:

Gas Chromatograph with a Mass Selective Detector (MSD)

Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Autosampler

Helium (carrier gas), 99.999% purity

2-Phenoxyethyl acetate reference standard (>99% purity)

Solvent: Dichloromethane or Ethyl Acetate (HPLC grade)

Volumetric flasks, pipettes, and vials

Experimental Protocol:

Standard Preparation:

Prepare a stock solution of 2-Phenoxyethyl acetate (1000 µg/mL) in the chosen solvent.

Perform serial dilutions to create a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100

µg/mL).

Sample Preparation:

Accurately weigh the sample containing 2-Phenoxyethyl acetate.
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Dissolve and dilute the sample with the solvent to a final concentration expected to be

within the calibration range.

Filter the sample through a 0.45 µm syringe filter if particulates are present.

GC-MS Conditions:

Inlet Temperature: 250°C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes at 280°C

Carrier Gas Flow: 1.0 mL/min (constant flow)

MSD Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, with a full scan for

initial identification. Target ions for 2-Phenoxyethyl acetate would be determined from its

mass spectrum.

Data Analysis:

Generate a calibration curve by plotting the peak area of the reference standard against its

concentration.
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Determine the concentration of 2-Phenoxyethyl acetate in the sample by interpolating its

peak area on the calibration curve.

Confirm the identity of the compound by comparing its retention time and mass spectrum

with the reference standard.
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Caption: GC-MS analytical workflow for 2-Phenoxyethyl Acetate.

Safety and Handling
While 2-Phenoxyethyl acetate is considered to have low toxicity, proper safety precautions

are essential.[2][6]
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Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Wash

hands thoroughly after handling.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, and protective gloves.[9]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed.[5]

Toxicity: It is considered a poison by ingestion and skin contact.[6] In case of exposure,

follow standard first-aid procedures and seek medical attention if symptoms persist.[9]

Conclusion
2-Phenoxyethyl acetate is a versatile organic ester with a well-established role in various

industrial applications, particularly in the formulation of fragrances and cosmetics. Its synthesis

is straightforward, and its chemical and physical properties are well-documented. Adherence to

proper analytical methods and safety protocols is crucial for its effective and safe utilization in

research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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